2-Ethoxy-1-fluoro-4-nitrobenzene
Overview
Description
“2-Ethoxy-1-fluoro-4-nitrobenzene” is a chemical compound with the molecular formula C8H8FNO3 . It is also known by its IUPAC name "2-ethoxy-1-fluoro-4-nitrobenzene" .
Synthesis Analysis
The synthesis of “2-Ethoxy-1-fluoro-4-nitrobenzene” involves several steps. Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase . Direct nitration of aromatic compounds such as benzene takes place readily in the liquid phase . Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and by oxidation of primary amines .
Molecular Structure Analysis
The molecular structure of “2-Ethoxy-1-fluoro-4-nitrobenzene” is represented by the InChI code “1S/C8H8FNO3/c1-2-13-8-5-6 (10 (11)12)3-4-7 (8)9/h3-5H,2H2,1H3” and the InChI key "NGMAAUCSJUUCRU-UHFFFAOYSA-N" .
Scientific Research Applications
Component of Hair Dyes
This compound is also used as a component of hair dyes . The nitro group in the compound can undergo reduction to form a variety of colored compounds, which can be used to dye hair .
Pharmaceutical Intermediates
“2-Ethoxy-1-fluoro-4-nitrobenzene” serves as an intermediate in the pharmaceutical industry . It can be used in the synthesis of various pharmaceutical drugs .
Synthesis of Other Chemical Compounds
This compound is used in the synthesis of other chemical compounds . For example, it can be used to synthesize “1- (2- (2-CHLOROETHOXY)-ETHOXY)-4-NITROBENZENE”, “1-BUTOXY-5-CHLORO-4-ETHOXY-2-NITROBENZENE”, and “2- {2- [4- (BENZYLOXY)-2-NITROPHENOXY]ETHOXY}-4-METHYL-1-NITROBENZENE” among others .
Research and Development
“2-Ethoxy-1-fluoro-4-nitrobenzene” is used in research and development laboratories . It can be used in various experiments to understand its properties and potential applications .
Industrial Applications
In the industrial sector, this compound can be used in the production of dyes, polymers, and resins . Its unique chemical structure allows it to impart specific properties to the end products .
Mechanism of Action
Target of Action
The primary target of 2-Ethoxy-1-fluoro-4-nitrobenzene is the benzene ring in organic compounds . The benzene ring is a key component of many organic compounds and plays a crucial role in their chemical reactions .
Mode of Action
2-Ethoxy-1-fluoro-4-nitrobenzene interacts with its targets through a two-step mechanism known as electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The interaction of 2-Ethoxy-1-fluoro-4-nitrobenzene with its targets affects the electrophilic aromatic substitution pathway . This pathway is crucial for the synthesis of benzene derivatives . The downstream effects include the formation of substituted benzene rings, which are key components of many organic compounds .
Result of Action
The molecular and cellular effects of 2-Ethoxy-1-fluoro-4-nitrobenzene’s action primarily involve the formation of substituted benzene rings . These rings are integral parts of many organic compounds and play a crucial role in their chemical properties .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Ethoxy-1-fluoro-4-nitrobenzene. For instance, the presence of other organic compounds, temperature, pH, and solvent can affect the rate and outcome of the electrophilic aromatic substitution reactions . .
properties
IUPAC Name |
2-ethoxy-1-fluoro-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO3/c1-2-13-8-5-6(10(11)12)3-4-7(8)9/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGMAAUCSJUUCRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00732435 |
Source
|
| Record name | 2-Ethoxy-1-fluoro-4-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00732435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxy-1-fluoro-4-nitrobenzene | |
CAS RN |
1093656-34-8 |
Source
|
| Record name | 2-Ethoxy-1-fluoro-4-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00732435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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